Cas no 874609-77-5 (2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 2-[(4-methoxyphenyl)thio]acetate)

• Product Name: 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 2-[(4-methoxyphenyl)thio]acetate
• CAS No: 874609-77-5
• MF: C₁₇H₂₂N₂O₄S
• MW: 350.432583332062
• CID: 5447451
• PubChem ID: 16265221
• Update Time: 2025-05-20

2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 2-[(4-methoxyphenyl)thio]acetate Chemical and Physical Properties

Names and Identifiers

• Z88046870
• [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 2-(4-methoxyphenyl)sulfanylacetate
• EN300-26684537
• AKOS001171695
• [(1-CYANO-1,2-DIMETHYLPROPYL)CARBAMOYL]METHYL 2-[(4-METHOXYPHENYL)SULFANYL]ACETATE
• 874609-77-5
• AKOS016885491
• 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 2-[(4-methoxyphenyl)thio]acetate

• Inchi： 1S/C17H22N2O4S/c1-12(2)17(3,11-18)19-15(20)9-23-16(21)10-24-14-7-5-13(22-4)6-8-14/h5-8,12H,9-10H2,1-4H3,(H,19,20)
• InChI Key： KRGPLSUYPXUARJ-UHFFFAOYSA-N
• SMILES： C(OCC(NC(C#N)(C)C(C)C)=O)(=O)CSC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 350.13002836g/mol
• Monoisotopic Mass: 350.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.3±50.0 °C(Predicted)
• pka: 10.73±0.46(Predicted)

Additional information on 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 2-[(4-methoxyphenyl)thio]acetate

Recent Advances in the Study of 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 2-[(4-methoxyphenyl)thio]acetate (CAS: 874609-77-5)

The compound 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 2-[(4-methoxyphenyl)thio]acetate (CAS: 874609-77-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyano-dimethylpropylamino group and a methoxyphenylthioacetate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of research has been the compound's role as a modulator of specific enzymatic pathways. Preliminary in vitro studies have demonstrated that 874609-77-5 exhibits inhibitory activity against certain proteases and kinases, which are critical targets in the treatment of inflammatory and neoplastic diseases. The compound's ability to selectively bind to these enzymes while maintaining low cytotoxicity in normal cells makes it a promising candidate for further preclinical evaluation.

In addition to its enzymatic modulation properties, recent investigations have explored the compound's potential in targeting oxidative stress-related pathways. A study published in the Journal of Medicinal Chemistry (2023) reported that 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 2-[(4-methoxyphenyl)thio]acetate effectively scavenges reactive oxygen species (ROS) and enhances cellular antioxidant defenses. These findings suggest its potential utility in conditions characterized by oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.

Another significant advancement in the study of this compound is its improved synthetic accessibility. Researchers have developed a novel, high-yield synthesis route that allows for the scalable production of 874609-77-5 with high purity and enantiomeric excess. This methodological breakthrough, detailed in a recent Organic Process Research & Development article (2024), addresses previous challenges related to the compound's complex stereochemistry and has paved the way for more extensive pharmacological testing.

Despite these promising developments, challenges remain in fully characterizing the compound's in vivo behavior. Current pharmacokinetic studies indicate that 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 2-[(4-methoxyphenyl)thio]acetate exhibits moderate oral bioavailability and a relatively short half-life, necessitating further structural optimization to improve its drug-like properties. Researchers are actively exploring prodrug strategies and formulation approaches to enhance its metabolic stability and tissue distribution.

In conclusion, the growing body of research on 874609-77-5 highlights its multifaceted potential in pharmaceutical applications. From its unique mechanism of action to recent synthetic advancements, this compound represents an exciting area of investigation in chemical biology. Future studies will likely focus on optimizing its pharmacological profile and exploring its therapeutic efficacy in relevant disease models, potentially positioning it as a valuable addition to the medicinal chemistry toolkit.